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2-[(3-CARBOXYPROPOXY)CARBONYL]BENZOATE 2-[(3-CARBOXYPROPOXY)CARBONYL]BENZOATE Mono(3-carboxypropyl) phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of 4-hydroxybutyric acid. It has a role as a human urinary metabolite and a human xenobiotic metabolite. It is a phthalic acid monoester and a dicarboxylic acid. It is functionally related to a 4-hydroxybutyric acid.
Brand Name: Vulcanchem
CAS No.: 66851-46-5
VCID: VC0134438
InChI: InChI=1S/C12H12O6/c13-10(14)6-3-7-18-12(17)9-5-2-1-4-8(9)11(15)16/h1-2,4-5H,3,6-7H2,(H,13,14)(H,15,16)
SMILES: C1=CC=C(C(=C1)C(=O)[O-])C(=O)OCCCC(=O)O
Molecular Formula: C12H12O6
Molecular Weight: 252.22 g/mol

2-[(3-CARBOXYPROPOXY)CARBONYL]BENZOATE

CAS No.: 66851-46-5

Cat. No.: VC0134438

Molecular Formula: C12H12O6

Molecular Weight: 252.22 g/mol

* For research use only. Not for human or veterinary use.

2-[(3-CARBOXYPROPOXY)CARBONYL]BENZOATE - 66851-46-5

Specification

Description Mono(3-carboxypropyl) phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of 4-hydroxybutyric acid. It has a role as a human urinary metabolite and a human xenobiotic metabolite. It is a phthalic acid monoester and a dicarboxylic acid. It is functionally related to a 4-hydroxybutyric acid.
CAS No. 66851-46-5
Molecular Formula C12H12O6
Molecular Weight 252.22 g/mol
IUPAC Name 2-(3-carboxypropoxycarbonyl)benzoic acid
Standard InChI InChI=1S/C12H12O6/c13-10(14)6-3-7-18-12(17)9-5-2-1-4-8(9)11(15)16/h1-2,4-5H,3,6-7H2,(H,13,14)(H,15,16)
Standard InChI Key IYTPMLIWBZMBSL-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)C(=O)[O-])C(=O)OCCCC(=O)O
Canonical SMILES C1=CC=C(C(=C1)C(=O)O)C(=O)OCCCC(=O)O

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